Cas no 2228594-62-3 (3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}pyrrolidin-3-ol)

• Product Name: 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}pyrrolidin-3-ol
• CAS No: 2228594-62-3
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 5930743
• PubChem ID: 165660411
• Update Time: 2025-06-29

3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}pyrrolidin-3-ol
• EN300-1740490
• 2228594-62-3
• 3-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}pyrrolidin-3-ol

• Inchi： 1S/C13H23N3O/c1-9(2)16-11(4)12(10(3)15-16)7-13(17)5-6-14-8-13/h9,14,17H,5-8H2,1-4H3
• InChI Key： URVHCOCWYHCXBW-UHFFFAOYSA-N
• SMILES： OC1(CC2C(C)=NN(C(C)C)C=2C)CNCC1

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}pyrrolidin-3-ol

Introduction to 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}pyrrolidin-3-ol (CAS No. 2228594-62-3)

The compound 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}pyrrolidin-3-ol, identified by its CAS number 2228594-62-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings—specifically the pyrazole and pyrrolidine moieties—along with its unique substitution pattern, makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in the development of bioactive molecules. The pyrazole ring, in particular, is well-documented for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In the context of 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}pyrrolidin-3-ol, the incorporation of a 3,5-dimethyl group and a propan-2-yl substituent on the pyrazole core enhances its structural stability and binding affinity to biological targets. This modification has been strategically designed to optimize interactions with enzymes and receptors involved in critical metabolic pathways.

The pyrrolidine moiety further contributes to the compound's pharmacological profile by introducing flexibility and conformational diversity. This feature is particularly valuable in drug design, as it allows for fine-tuning of molecular interactions with biological systems. The N-methylated pyrrolidine ring provides a hydrogen bond acceptor site, which can be crucial for binding to specific amino acid residues in protein targets. Such structural attributes make 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}pyrrolidin-3-ol a promising candidate for further investigation in the development of novel therapeutic interventions.

Current research in medicinal chemistry emphasizes the exploration of structure/activity relationships (SAR) to identify lead compounds with enhanced efficacy and reduced toxicity. The synthesis and characterization of 3-{3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}pyrrolidin-3-ol aligns with this trend, as it exemplifies how strategic modifications can yield molecules with improved pharmacokinetic properties. Computational modeling studies have suggested that this compound may exhibit favorable solubility and metabolic stability, which are essential criteria for clinical candidates.

Moreover, the biological activity of this compound has been preliminarily assessed through in vitro assays targeting key enzymes and receptors implicated in diseases such as diabetes, inflammation, and neurodegeneration. Preliminary results indicate that 3-{3,5-dimethyl-1-(propan-2-y l)-1H-pyrazol -4 - ylmethyl}pyrrolidin - 3 - ol demonstrates modulatory effects on enzymes such as Protein Kinase C (PKC) and cyclic AMP-dependent protein kinase (PKA). These findings are particularly intriguing given the well-established roles of these kinases in regulating cellular signaling pathways associated with various pathological conditions.

The synthesis of this compound involves multi-step organic reactions that showcase the synthetic prowess required to construct complex molecular architectures. Key synthetic strategies include cross-coupling reactions to form the pyrazole-pyrrolidine bridge and functional group transformations to introduce the dimethyl and isopropyl substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such heterocyclic compounds, facilitating their integration into drug discovery pipelines.

In conclusion, 3-{ 3 , 5 - dim ethyl - 1 - ( pro pan - 2 - yl ) - 1 H - py ra z ol - 4 - ylm eth y l } p y r rol id ine - 3 - o l (CAS No. 2228594 -62 - 3) stands as a testament to the innovative approaches being employed in modern pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable scaffold for developing novel therapeutics. As research progresses, further elucidation of its mechanism of action and optimization of its pharmacological profile will be essential steps toward realizing its potential as a clinical candidate.